Cas no 2138522-96-8 (5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2138522-96-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6258303
• PubChem ID: 165791437
• Update Time: 2025-05-22

5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138522-96-8
• EN300-1158413
• 5-(methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid
• 5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H21NO2/c1-7(2)9-5-4-8(12-3)6-10(9)11(13)14/h7-10,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： DSBVXSSMQJVJLJ-UHFFFAOYSA-N
• SMILES： OC(C1CC(CCC1C(C)C)NC)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid

5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2138522-96-8, commonly referred to as 5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a cyclohexane ring with a carboxylic acid group at position 1, a methylamino group at position 5, and an isopropyl group at position 2. These functional groups contribute to its versatility and reactivity, making it a valuable compound for both academic and industrial research.

Recent studies have highlighted the importance of cyclohexane derivatives in drug discovery and material science. The presence of the methylamino group introduces nitrogen into the structure, which can enhance the compound's ability to form hydrogen bonds and interact with biological systems. This property is particularly useful in the development of pharmaceutical agents, where such interactions are critical for bioavailability and efficacy. Additionally, the isopropyl group at position 2 adds steric bulk to the molecule, which can influence its conformational flexibility and stability.

The synthesis of 5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and industrial applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential precursor for drug molecules targeting various therapeutic areas, such as oncology and neurodegenerative diseases. Its ability to act as a chiral building block makes it invaluable in asymmetric synthesis, where enantioselective reactions are crucial for producing optically active compounds. Furthermore, its role in peptide synthesis has been investigated, with researchers leveraging its functional groups to construct complex biomolecules.

Recent research has also focused on the use of this compound in material science. Its ability to form stable amide bonds has led to its incorporation into polymer systems, where it can enhance mechanical properties or serve as a functional group for further modifications. For instance, studies have demonstrated its potential in creating biodegradable polymers for use in biomedical devices or sustainable packaging materials.

The biological activity of 5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid has been extensively studied. In vitro assays have revealed its ability to modulate enzyme activity and interact with cellular receptors, suggesting its potential as a lead compound for drug development. Additionally, its toxicity profile has been evaluated in preclinical models, providing valuable insights into its safety and suitability for therapeutic applications.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs. Collaborative efforts between academic institutions and industry partners are likely to accelerate its translation into real-world applications. As research progresses, it is anticipated that 5-(Methylamino)-2-(propan-2-yl)cyclohexane-1-carboxylic acid will play an increasingly important role in advancing both scientific understanding and technological innovation.